5-Fluoro-6-methylthioindole-2,3-dione

• Molecular Formula: C9H6FNO2S
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 5-fluoro-6-methylsulfanyl-1H-indole-2,3-dione
• InChI: InChI=1S/C9H6FNO2S/c1-14-7-3-6-4(2-5(7)10)8(12)9(13)11-6/h2-3H,1H3,(H,11,12,13)
• InChI Key: JVFVFEGOGAVWQT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C2C(=C1)NC(=O)C2=O)F

Description

5-Fluoro-6-methylthioindole-2,3-dione is a useful research compound. Its molecular formula is C9H6FNO2S and its molecular weight is 211.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium thiomethoxide (5.93 g, 84.6 mmol) was added to a solution of 5,6-difluoroindole-2,3-dione (7.75 g, 42.3 mmol) in dimethylformamide (400 mL). The reaction was stirred at room temperature for 1 h, then poured onto ice (2 L). The resulting solid was collected by filtration, washed with water and dried at 40° C. under vacuum to give a brown solid (3.12 g, 35%): mp 296° C.; C9H6F1NO2S requires: C, 51.18; H, 2.86; N, 6.63; S, 15.18%. Found C, 50.95; H, 2.85; N, 6.58; S, 15.35%; IR νmax (Nujol)/cm−1 3285, 2925, 2854, 1760, 1714, 1611, 1465 and 1036; NMR δH (400 MHz, DMSO-d6) 2.58 (3H, s), 6.71 (1H, d, J 6.0 Hz), 7.38 (1H, d, J 9.0 Hz), 11.02 (1H, brs).